Cas no 1805150-44-0 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde)
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde
-
- Inchi: 1S/C8H5BrF2INO/c9-1-5-4(3-14)2-13-8(12)6(5)7(10)11/h2-3,7H,1H2
- InChI Key: VHHBIWYXNVANAH-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=C(CBr)C(C=O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2.2
- Topological Polar Surface Area: 30
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029020925-250mg |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde |
1805150-44-0 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029020925-500mg |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde |
1805150-44-0 | 95% | 500mg |
$1,651.30 | 2022-04-01 | |
| Alichem | A029020925-1g |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde |
1805150-44-0 | 95% | 1g |
$3,126.60 | 2022-04-01 |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde
Recent Advances in the Application of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde (CAS: 1805150-44-0) in Chemical Biology and Pharmaceutical Research
The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde (CAS: 1805150-44-0) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This multifunctional heterocyclic aldehyde has garnered significant attention due to its unique reactivity profile, which enables diverse synthetic transformations for the development of bioactive molecules. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, antiviral agents, and radiopharmaceutical precursors.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers exploited the reactivity of both the bromomethyl and aldehyde functionalities to construct a series of potent and selective inhibitors with improved pharmacokinetic properties. The difluoromethyl group was found to significantly enhance metabolic stability, while the iodine atom served as a valuable handle for further derivatization.
In the field of radiopharmaceutical development, a recent breakthrough reported in Nuclear Medicine and Biology (2024) utilized 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde as a precursor for 18F-labeled PET tracers. The iodine atom was successfully replaced with 18F via halogen exchange reactions, yielding high-specific-activity radiotracers for imaging protein-protein interactions in cancer. This approach represents a significant advancement in the development of next-generation diagnostic agents.
Structural biology studies have also benefited from this compound's unique properties. A 2024 Nature Chemical Biology publication described its use as a crystallographic probe for mapping enzyme active sites. The aldehyde group formed reversible covalent bonds with catalytic lysine residues, while the heavy iodine atom provided excellent phasing power for X-ray crystallography. This dual functionality enabled unprecedented structural insights into several therapeutically relevant enzymes.
From a synthetic chemistry perspective, recent advances in transition metal-catalyzed cross-coupling reactions have expanded the utility of this building block. A 2023 ACS Catalysis paper reported a palladium-catalyzed sequential coupling strategy that leverages all three halogen atoms (Br, I) and the formyl group for the rapid assembly of complex polyheterocyclic scaffolds. This methodology has been successfully applied to the synthesis of several clinical candidate molecules.
Ongoing research continues to explore new applications of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde in drug discovery. Current investigations focus on its potential in targeted protein degradation (PROTACs development) and as a warhead for covalent inhibitor design. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing challenging targets in oncology, infectious diseases, and CNS disorders.
1805150-44-0 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)